Cas no 1805141-83-6 ((4-Bromo-2-methyl-6-nitrophenyl)methanol)

• Product Name: (4-Bromo-2-methyl-6-nitrophenyl)methanol
• CAS No: 1805141-83-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5002165
• Update Time: 2025-11-02

(4-Bromo-2-methyl-6-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-methyl-6-nitrophenyl)methanol
• 4-Bromo-2-methyl-6-nitrobenzyl alcohol

• Inchi： 1S/C8H8BrNO3/c1-5-2-6(9)3-8(10(12)13)7(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： AMBCVORYOYVVQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CO)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on (4-Bromo-2-methyl-6-nitrophenyl)methanol

Comprehensive Guide to (4-Bromo-2-methyl-6-nitrophenyl)methanol (CAS No. 1805141-83-6)

(4-Bromo-2-methyl-6-nitrophenyl)methanol is a specialized organic compound with the CAS number 1805141-83-6. This compound belongs to the family of aromatic alcohols and is characterized by the presence of a bromo, methyl, and nitro substituents on the benzene ring. Its unique structural features make it a valuable intermediate in various chemical syntheses, particularly in the pharmaceutical and agrochemical industries.

The molecular formula of (4-Bromo-2-methyl-6-nitrophenyl)methanol is C₈H₈BrNO₃, and it has a molecular weight of 246.06 g/mol. The compound is typically a solid at room temperature and may exhibit moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Researchers often utilize this compound for its reactivity in nucleophilic substitution reactions and as a building block for more complex molecules.

One of the key applications of (4-Bromo-2-methyl-6-nitrophenyl)methanol is in the synthesis of pharmaceutical intermediates. Its bromo and nitro functional groups make it a versatile precursor for the development of drugs targeting various therapeutic areas. For instance, it can be used in the preparation of anti-inflammatory agents or antimicrobial compounds. The compound's ability to undergo further chemical modifications, such as reduction or coupling reactions, enhances its utility in drug discovery.

In the agrochemical sector, (4-Bromo-2-methyl-6-nitrophenyl)methanol serves as a critical intermediate for the synthesis of pesticides and herbicides. Its structural motifs are often incorporated into molecules designed to protect crops from pests and diseases. The compound's stability and reactivity under controlled conditions make it a preferred choice for researchers developing next-generation agrochemicals.

Recent trends in chemical research highlight the growing interest in sustainable synthesis methods for compounds like (4-Bromo-2-methyl-6-nitrophenyl)methanol. Scientists are exploring green chemistry approaches, such as catalytic reactions and solvent-free conditions, to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing and reduced carbon footprints.

From a market perspective, the demand for (4-Bromo-2-methyl-6-nitrophenyl)methanol is expected to rise due to its applications in high-growth sectors like pharmaceuticals and agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and development laboratories worldwide. Quality control and regulatory compliance are critical factors in its production and distribution.

For researchers working with (4-Bromo-2-methyl-6-nitrophenyl)methanol, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed to ensure safe handling.

In summary, (4-Bromo-2-methyl-6-nitrophenyl)methanol (CAS No. 1805141-83-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties and versatility make it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.